Cas no 1229304-70-4 (3-[4-(Pentyloxy)phenyl]-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-[4-(Pentyloxy)phenyl]-1H-pyrazole-5-carboxylic acid
• CAS No: 1229304-70-4
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• MDL: MFCD03030211
• CID: 5045093
• PubChem ID: 45496300
• Update Time: 2025-05-28

3-[4-(Pentyloxy)phenyl]-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(pentyloxy)phenyl]-1H-pyrazole-5-carboxylic acid
• 3-(4-pentoxyphenyl)-1H-pyrazole-5-carboxylic acid
• BBL003497
• SBB081390
• STK954415
• T9581
• 3-(4-pentyloxyphenyl)pyrazole-5-carboxylic acid
• 3-[4-(Pentyloxy)phenyl]-1H-pyrazole-5-carboxylic acid

• MDL： MFCD03030211
• Inchi： 1S/C15H18N2O3/c1-2-3-4-9-20-12-7-5-11(6-8-12)13-10-14(15(18)19)17-16-13/h5-8,10H,2-4,9H2,1H3,(H,16,17)(H,18,19)
• InChI Key： MDGRLXKQABZWLS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=C(C(=O)O)NN=1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 304
• XLogP3: 3.5
• Topological Polar Surface Area: 75.2

Additional information on 3-[4-(Pentyloxy)phenyl]-1H-pyrazole-5-carboxylic acid

Exploring the Properties and Applications of 3-[4-(Pentyloxy)phenyl]-1H-pyrazole-5-carboxylic acid (CAS No. 1229304-70-4)

3-[4-(Pentyloxy)phenyl]-1H-pyrazole-5-carboxylic acid (CAS No. 1229304-70-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, combining a pentyloxy phenyl group with a carboxylic acid-functionalized pyrazole ring. Such structural features make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

The compound's CAS No. 1229304-70-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its pyrazole core is a notable pharmacophore, often associated with anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have explored its potential as a building block for kinase inhibitors, a hot topic in oncology research due to the growing demand for targeted cancer therapies.

In the context of green chemistry trends, 3-[4-(Pentyloxy)phenyl]-1H-pyrazole-5-carboxylic acid has been investigated for its biodegradability and low ecotoxicity, aligning with the global push for sustainable chemical processes. Researchers are also examining its role in crystal engineering, where its hydrogen-bonding capabilities enable the design of novel co-crystals for improved drug solubility—a key challenge in pharmaceutical formulation.

The pentyloxy side chain in this compound contributes to enhanced lipophilicity, making it valuable for studies on blood-brain barrier penetration, a frequent search query among neuroscientists developing CNS-targeted drugs. Additionally, its carboxylic acid group allows for straightforward derivatization, facilitating the creation of amides or esters for structure-activity relationship (SAR) studies—a common practice in medicinal chemistry optimization.

Analytical techniques like HPLC purity analysis and NMR structural confirmation are essential for quality control of CAS No. 1229304-70-4, addressing industry concerns about compound characterization standards. The substance's stability under various pH conditions has also been a focus area, particularly for formulators seeking pH-compatible excipients—another trending topic in drug delivery system discussions.

From a commercial perspective, suppliers often highlight the compound's batch-to-batch consistency and scalable synthesis routes, responding to market demands for reliable research chemicals. Its appearance in patent literature covering heterocyclic liquid crystals demonstrates potential applications in display technologies, connecting to consumer interest in advanced materials for electronics.

Ongoing research explores this pyrazole derivative's role in metal-organic frameworks (MOFs), addressing scientific curiosity about porous materials for gas storage—a subject frequently searched in materials science databases. The compound's balanced hydrophilic-lipophilic properties also make it relevant to formulation scientists working on nanoparticle drug carriers, a cutting-edge area in nanomedicine.

Safety evaluations of 3-[4-(Pentyloxy)phenyl]-1H-pyrazole-5-carboxylic acid follow standard laboratory protocols, with particular attention to its handling precautions as a fine powder—a practical consideration often queried by laboratory personnel. The substance's spectral data (IR, MS, etc.) are well-documented in chemical databases, supporting its identification and purity verification—critical information for researchers validating experimental results.

In agrochemical contexts, modifications of this pyrazole scaffold have shown promise as plant growth regulators, tapping into the agricultural industry's search for novel crop protection agents. The pentyloxy group's influence on systemic movement in plants remains an active investigation area, connecting to precision agriculture trends.

As analytical techniques advance, studies employing cryo-EM and computational modeling are revealing new insights about this compound's molecular interactions—topics frequently appearing in scientific search trends. The continued exploration of CAS No. 1229304-70-4 demonstrates how fundamental chemical building blocks enable diverse innovations across multiple scientific disciplines.